Cas no 2138137-96-7 (N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride)

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride is a synthetic organic compound featuring a cyclohexenyl ethyl group linked to a methylaminoacetamide moiety, with hydrochloride salt formation enhancing its stability and solubility. The cyclohexenyl ring provides a hydrophobic scaffold, while the acetamide group contributes to hydrogen-bonding potential, making it useful in medicinal chemistry and pharmacological research. The hydrochloride salt improves handling and formulation properties. This compound may serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or receptor-based pathways. Its structural features allow for further derivatization, offering flexibility in drug discovery applications.

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride structure

2138137-96-7 structure

Product Name:N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride

CAS No:2138137-96-7

MF:

MW:

CID:4640760

Update Time:2025-10-28

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-704073-0.05g	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride	2138137-96-7	95.0%	0.05g	$69.0	2025-02-20
Enamine	EN300-704073-0.1g	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride	2138137-96-7	95.0%	0.1g	$105.0	2025-02-20
Enamine	EN300-704073-0.25g	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride	2138137-96-7	95.0%	0.25g	$149.0	2025-02-20
Enamine	EN300-704073-0.5g	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride	2138137-96-7	95.0%	0.5g	$284.0	2025-02-20
Enamine	EN300-704073-1.0g	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride	2138137-96-7	95.0%	1.0g	$385.0	2025-02-20
Enamine	EN300-704073-2.5g	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride	2138137-96-7	95.0%	2.5g	$754.0	2025-02-20
Enamine	EN300-704073-5.0g	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride	2138137-96-7	95.0%	5.0g	$1115.0	2025-02-20
Enamine	EN300-704073-10.0g	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride	2138137-96-7	95.0%	10.0g	$1654.0	2025-02-20
Aaron	AR01EMPK-50mg	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride	2138137-96-7	95%	50mg	$120.00	2025-02-10
Aaron	AR01EMPK-100mg	N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride	2138137-96-7	95%	100mg	$170.00	2025-02-10

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride

N-[2-(Cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide Hydrochloride: A Comprehensive Overview

The compound CAS No. 2138137-96-7, also known as N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

The molecular structure of N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride is characterized by a cyclohexene ring fused with an ethyl group, which is further connected to a methylamino acetamide moiety. This combination of functional groups imparts the compound with versatile chemical properties, including potential bioavailability and reactivity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

One of the most notable aspects of this compound is its ability to interact with biological systems. Researchers have explored its potential as a modulator of enzyme activity, particularly in the context of kinase inhibitors. The presence of the methylamino group suggests that the compound may exhibit amine-related reactivity, which could be harnessed for targeted drug delivery systems. Additionally, the cyclohexene ring contributes to the molecule's stability and lipophilicity, enhancing its potential for crossing cellular membranes.

Recent advancements in computational chemistry have enabled detailed modeling of N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride's interactions with biomolecules. These studies have provided insights into its binding affinities and selectivity profiles, paving the way for its application in precision medicine. For instance, simulations have revealed that the compound may bind effectively to certain receptors involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling, has improved the efficiency and scalability of its production. These methods not only enhance yield but also minimize environmental impact, aligning with current trends toward sustainable chemistry practices.

The application of N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride extends beyond pharmacology. Its structural versatility makes it a candidate for materials science applications, such as the development of advanced polymers or nanomaterials. Preliminary studies indicate that the compound may serve as a building block for constructing self-assembling nanostructures, which could find use in sensors or drug delivery systems.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes. These studies aim to ensure that the compound can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, CAS No. 2138137-96-7, or N-[2-(cyclohex-1-en-1-yl)ethyl]-2-(methylamino)acetamide hydrochloride, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in chemical research methodologies, positions it as a valuable tool in addressing contemporary challenges in medicine, materials science, and environmental sustainability.